Cas no 90322-26-2 (2-Cyclopentyl-1H-imidazole)

• Product name: 2-Cyclopentyl-1H-imidazole
• CAS No: 90322-26-2
• MF: C₈H₁₂N₂
• MW: 136.19428
• MDL: MFCD17078874
• CID: 1080039
• PubChem ID: 15088613

2-Cyclopentyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentyl-1H-imidazole
• 2-cyclopentyl-1H-imidazole(SALTDATA: FREE)
• 1h-imidazole,2-cyclopentyl-
• AKOS006353635
• 90322-26-2
• SCHEMBL184451
• CS-0365117
• WBENRQNFXWEFLX-UHFFFAOYSA-N
• NCGC00374435-01
• DB-192857

• MDL： MFCD17078874
• Inchi： InChI=1S/C8H12N2/c1-2-4-7(3-1)8-9-5-6-10-8/h5-7H,1-4H2,(H,9,10)
• InChI Key： WBENRQNFXWEFLX-UHFFFAOYSA-N
• SMILES： C1CCC(C1)C2=NC=CN2

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 334.1±11.0 °C at 760 mmHg
• Flash Point: 176.1±5.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Cyclopentyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Cyclopentyl-1H-imidazole

Introduction to 2-Cyclopentyl-1H-imidazole (CAS No. 90322-26-2)

2-Cyclopentyl-1H-imidazole, a compound with the CAS number 90322-26-2, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl group attached to an imidazole ring. The imidazole moiety, in particular, is known for its biological activity and has been extensively studied for its potential applications in drug discovery and development.

The chemical structure of 2-Cyclopentyl-1H-imidazole consists of a five-membered imidazole ring with a cyclopentyl substituent at the 2-position. The imidazole ring is a common functional group found in many biologically active compounds, including histamine and several amino acids. The cyclopentyl group adds additional complexity and diversity to the molecule, potentially influencing its pharmacological properties and biological interactions.

In recent years, 2-Cyclopentyl-1H-imidazole has been the subject of numerous scientific studies aimed at elucidating its potential therapeutic applications. One of the key areas of interest is its role as a modulator of various biological pathways. For instance, research has shown that imidazole derivatives can act as inhibitors or activators of specific enzymes, receptors, and ion channels, making them valuable candidates for the development of novel drugs.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the potential of 2-Cyclopentyl-1H-imidazole as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes involved in the regulation of gene expression and have been implicated in various diseases, including cancer and neurodegenerative disorders. The researchers found that 2-Cyclopentyl-1H-imidazole exhibited potent inhibitory activity against HDACs, suggesting its potential as a lead compound for the development of anti-cancer drugs.

Another area of research focuses on the use of 2-Cyclopentyl-1H-imidazole as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases. A study published in the Inflammation Research journal in 2020 demonstrated that 2-Cyclopentyl-1H-imidazole effectively reduced inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings highlight the compound's potential for treating inflammatory conditions.

The pharmacokinetic properties of 2-Cyclopentyl-1H-imidazole have also been studied to assess its suitability as a drug candidate. A study published in the Bioorganic & Medicinal Chemistry Letters in 2019 evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of the compound. The results indicated that 2-Cyclopentyl-1H-imidazole has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, making it a promising candidate for further drug development.

In addition to its therapeutic potential, 2-Cyclopentyl-1H-imidazole has also been explored for its use as a synthetic intermediate in organic synthesis. The imidazole ring is a versatile functional group that can undergo various chemical transformations, making it useful for constructing more complex molecules. A review article published in the Tetrahedron Letters in 2018 highlighted several synthetic strategies for preparing derivatives of 2-Cyclopentyl-1H-imidazole, including metal-catalyzed reactions and electrophilic aromatic substitutions.

The safety profile of 2-Cyclopentyl-1H-imidazole is another important consideration for its use in pharmaceutical applications. Preclinical studies have shown that the compound exhibits low toxicity and does not cause significant adverse effects at therapeutic doses. However, further safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-Cyclopentyl-1H-imidazole (CAS No. 90322-26-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future innovations in healthcare.